Cas no 2138110-29-7 (tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate)

• Product Name: tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate
• CAS No: 2138110-29-7
• MF: C₁₇H₃₀N₂O₅
• MW: 342.430505275726
• CID: 5810138
• PubChem ID: 165498470
• Update Time: 2025-06-08

tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2138110-29-7
• EN300-1159654
• tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate

• Inchi： 1S/C17H30N2O5/c1-16(2,3)23-14(21)18-10-11-9-12(20)7-8-13(11)19-15(22)24-17(4,5)6/h11,13H,7-10H2,1-6H3,(H,18,21)(H,19,22)
• InChI Key： QEVJJCLHPRDLGT-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(CNC(=O)OC(C)(C)C)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.21547206g/mol
• Monoisotopic Mass: 342.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.7Ų

Additional information on tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate

Comprehensive Overview of tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate (CAS No. 2138110-29-7)

The compound tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate (CAS No. 2138110-29-7) is a highly specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a unique cyclohexyl backbone modified with tert-butoxycarbonyl (Boc) protecting groups, making it a valuable intermediate in the development of peptide-based therapeutics and small-molecule drugs. Its structural complexity and functional versatility have garnered attention in both academic and industrial settings.

In recent years, the demand for Boc-protected intermediates like tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate has surged due to their role in drug discovery and medicinal chemistry. Researchers frequently search for "Boc-protecting group applications" or "synthesis of carbamate derivatives," highlighting the compound's relevance in modern chemical synthesis. Its stability under acidic conditions and ease of deprotection make it a preferred choice for multi-step organic reactions.

The 4-oxocyclohexyl moiety in this compound is particularly noteworthy, as it serves as a scaffold for designing bioactive molecules. This structural feature aligns with current trends in fragment-based drug design (FBDD), a hot topic in pharmaceutical innovation. Users often inquire about "cyclohexyl derivatives in drug development" or "ketone-functionalized intermediates," reflecting the growing interest in such building blocks.

From a synthetic chemistry perspective, tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate exemplifies the importance of protective group strategies. The Boc group ensures selective reactivity, enabling chemists to construct complex architectures without unwanted side reactions. This aligns with frequent searches for "how to use Boc groups in peptide synthesis" and "best practices for carbamate protection."

Beyond its laboratory applications, this compound has potential in bioconjugation and prodrug design, areas gaining traction due to advancements in targeted drug delivery. The amino-methyl functionality allows for further derivatization, catering to queries like "modifying cyclohexyl ketones for bioconjugation." Such versatility underscores its value in cutting-edge research.

Quality control and analytical characterization of CAS No. 2138110-29-7 are critical for ensuring reproducibility. Techniques like NMR spectroscopy and HPLC-MS are commonly employed, addressing user concerns about "purity standards for Boc-protected compounds." Regulatory compliance and GMP synthesis protocols further enhance its appeal for industrial-scale production.

In summary, tert-butyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-4-oxocyclohexyl]carbamate represents a convergence of synthetic utility and therapeutic potential. Its role in addressing challenges like "improving drug bioavailability" or "designing stable peptide mimics" positions it as a key player in contemporary chemistry. As research evolves, this compound will likely remain at the forefront of innovation in organic synthesis.